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Compound of Interest

Compound Name: DB18

Cat. No.: B15136889

The D18 polymer has emerged as a highly efficient donor material in the field of organic
photovoltaics (OPVs), enabling the fabrication of organic solar cells with power conversion
efficiencies exceeding 18%.[1][2] This technical guide provides an in-depth overview of the
discovery, synthesis, and key properties of the D18 polymer, tailored for researchers, scientists,
and professionals in drug development.

Discovery and Properties

D18, also known as PCE18, is a narrow bandgap copolymer.[1] Its backbone consists of
alternating electron-donating benzodithiophene (BDT) units and electron-accepting fused-ring
dithienobenzothiadiazole (DTBT) units.[1] This design imparts a high degree of conjugation and
a larger molecular plane structure, leading to excellent hole mobility.[1] The development of
D18 and its derivatives, such as D18-Cl, has been a significant step forward in achieving high-
performance bulk heterojunction (BHJ) solar cells when paired with non-fullerene acceptors like
Y6 and its derivatives.[3][4]

Key Properties and Performance Data

The following tables summarize the key properties and performance metrics of the D18
polymer and its derivatives as reported in the literature.

Table 1. Molecular Properties of D18 and Derivatives
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(kDa)
D18 - - 1.59x10% - - -
D18-B 47.2 1.89 8.64x 104 -551 -2.71 1.97
D18-CI-B 60.6 1.95 6.93x10™% -5.56 -2.68 1.98
D18-Cl
(medium c6 Deeper Deeper
molar than D18 than D18
mass)

Data sourced from multiple references.[1][3][5][6]

Table 2: Photovoltaic Performance of D18-Based Organic Solar Cells
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Short-

Power Open- Circuit
Donor:Acce Conversion Certified Circuit Current Fill Factor
ptor Efficiency PCE (%) Voltage Density (FF) (%)

(PCE) (%) (Voc) (V) (Jsc)

(mAlcm?)

D18:Y6 18.22 17.6
D18:N3 18.56 17.9 0.862 27.44 78.5
D18-CI:N3 18.12 17.6
D18-

18.69
CI:N3:PCBM
D18-
B:N3:PC61B 18.53 - 0.823 28.50 79.0
M
D18-Cl-
B:N3:PC61B 18.74 18.2
M
D18-CI:BTP-

20.8
4F-P2EH

Data compiled from various studies.[1][2][5][6]

Experimental Protocols

The synthesis of D18 and its derivatives can be complex, and efforts have been made to
develop more facile and reproducible methods.[3][4] Below are representative experimental
protocols for the synthesis of a key monomer and the final polymer, as well as for the
fabrication of an organic solar cell device.

Synthesis of Key Monomer: 5,8-bis(5-bromo-4-(2-
butyloctyl)thiophen-2-
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yl)dithieno[3',2":3,4;2",3":5,6]benzo[1,2-c][1][3]
[7]thiadiazole (Br2-T2-DTBT)

A redesigned synthetic scheme has been proposed to overcome the challenges of
reproducibility and low yields in the original synthesis.[3][4] This optimized approach involves
simpler, high-yielding reactions. A general procedure involves the Stille coupling of a distannyl
derivative of the BDT unit with a dibromo derivative of the DTBT unit.

Representative Protocol:

To a reaction flask under an inert atmosphere, add the distannylated BDT monomer, the
dibrominated DTBT monomer, and a palladium catalyst such as Pd(PPhs)a.

» Add a suitable solvent, for example, degassed toluene.

¢ Heat the reaction mixture at an elevated temperature (e.g., 110 °C) for a specified period
(e.g., 24-48 hours) until the polymerization is complete.

o Cool the reaction mixture to room temperature and precipitate the polymer by adding it to a
non-solvent like methanol.

o Collect the polymer by filtration and purify it using Soxhlet extraction with a series of solvents
(e.g., acetone, hexane, and chloroform) to remove catalyst residues and low molecular
weight oligomers.[1]

 Dry the final polymer under vacuum.

Organic Solar Cell Fabrication

A typical procedure for fabricating a BHJ organic solar cell using D18 as the donor material is
as follows:

e Prepare a blend solution of the D18 polymer and a suitable non-fullerene acceptor (e.g., Y6
or N3) in a solvent such as chloroform.[2]

o Clean a substrate, typically indium tin oxide (ITO)-coated glass, through sonication in a
series of solvents.
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» Deposit a hole transport layer (HTL), such as PEDOT:PSS, onto the ITO substrate.
e Spin-coat the active layer solution (D18:acceptor blend) onto the HTL.

o Deposit an electron transport layer (ETL) and a metal electrode (e.g., aluminum) through

thermal evaporation to complete the device.
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Caption: Synthesis pathway of the D18 polymer via Stille polymerization.

Experimental Workflow for Organic Solar Cell
Fabrication
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Caption: Workflow for fabricating an organic solar cell with D18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136889#discovery-and-synthesis-of-d18-polymer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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